Cas no 1597781-22-0 (Methyl 1-(4-methoxyphenyl)methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate)

Methyl 1-(4-methoxyphenyl)methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate is a pyrimidine derivative with potential applications in pharmaceutical and organic synthesis. Its structure features a methoxy-substituted phenyl group and a carboxylate ester, contributing to its reactivity as an intermediate in heterocyclic chemistry. The compound’s rigid tetrahydropyrimidine core offers stability, while the ester functionality allows for further derivatization. Its synthetic utility lies in its role as a precursor for biologically active molecules, particularly in medicinal chemistry research. The presence of both electron-donating (methoxy) and electron-withdrawing (carbonyl) groups enhances its versatility in nucleophilic or electrophilic reactions. Proper handling under controlled conditions is recommended due to its reactive nature.

Methyl 1-(4-methoxyphenyl)methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate structure

1597781-22-0 structure

Product Name:Methyl 1-(4-methoxyphenyl)methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate

CAS No:1597781-22-0

MF:C₁₄H₁₄N₂O₅

MW:290.271363735199

CID:4607501

Update Time:2025-10-28

Methyl 1-(4-methoxyphenyl)methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 1-(4-methoxyphenyl)methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate
- Inchi： 1S/C14H14N2O5/c1-20-10-5-3-9(4-6-10)8-16-12(17)7-11(13(18)21-2)15-14(16)19/h3-7H,8H2,1-2H3,(H,15,19)
- InChI Key： WBZGKCWAYOYQKM-UHFFFAOYSA-N
- SMILES： C1(=O)N(CC2=CC=C(OC)C=C2)C(=O)C=C(C(OC)=O)N1

Methyl 1-(4-methoxyphenyl)methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M103935-50mg	Methyl 1-[(4-methoxyphenyl)methyl]-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate	1597781-22-0		50mg	$ 170.00	2022-06-04
TRC	M103935-100mg	Methyl 1-[(4-methoxyphenyl)methyl]-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate	1597781-22-0		100mg	$ 285.00	2022-06-04
Key Organics Ltd	7Z-7003-1MG	methyl 1-(4-methoxybenzyl)-2,6-dioxo-1,2,3,6-tetrahydro-4-pyrimidinecarboxylate	1597781-22-0	>97%	1mg	£37.00	2025-02-09
Key Organics Ltd	7Z-7003-5MG	methyl 1-(4-methoxybenzyl)-2,6-dioxo-1,2,3,6-tetrahydro-4-pyrimidinecarboxylate	1597781-22-0	>97%	5mg	£46.00	2025-02-09
Key Organics Ltd	7Z-7003-10MG	methyl 1-(4-methoxybenzyl)-2,6-dioxo-1,2,3,6-tetrahydro-4-pyrimidinecarboxylate	1597781-22-0	>97%	10mg	£63.00	2025-02-09
Key Organics Ltd	7Z-7003-0.5G	methyl 1-(4-methoxybenzyl)-2,6-dioxo-1,2,3,6-tetrahydro-4-pyrimidinecarboxylate	1597781-22-0	>97%	0.5g	£165.00	2025-02-09
Key Organics Ltd	7Z-7003-1G	methyl 1-(4-methoxybenzyl)-2,6-dioxo-1,2,3,6-tetrahydro-4-pyrimidinecarboxylate	1597781-22-0	>97%	1g	£264.00	2025-02-09
Key Organics Ltd	7Z-7003-5G	methyl 1-(4-methoxybenzyl)-2,6-dioxo-1,2,3,6-tetrahydro-4-pyrimidinecarboxylate	1597781-22-0	>97%	5g	£1188.00	2025-02-09
Key Organics Ltd	7Z-7003-10G	methyl 1-(4-methoxybenzyl)-2,6-dioxo-1,2,3,6-tetrahydro-4-pyrimidinecarboxylate	1597781-22-0	>97%	10g	£2112.00	2025-02-09
Key Organics Ltd	7Z-7003-25G	methyl 1-(4-methoxybenzyl)-2,6-dioxo-1,2,3,6-tetrahydro-4-pyrimidinecarboxylate	1597781-22-0	>97%	25g	£4752.00	2025-02-09

Methyl 1-(4-methoxyphenyl)methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate Related Literature

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Additional information on Methyl 1-(4-methoxyphenyl)methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate

Methyl 1-(4-methoxyphenyl)methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate (CAS No. 1597781-22-0): An Overview

Methyl 1-(4-methoxyphenyl)methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate (CAS No. 1597781-22-0) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines and is characterized by its unique structural features, including a methoxyphenyl substituent and a methyl ester group. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of Methyl 1-(4-methoxyphenyl)methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate can be represented as follows:

C₁₆H₁₇N₃O₅. The compound has a molecular weight of approximately 323.32 g/mol. The presence of the methoxyphenyl group and the tetrahydropyrimidine core suggests that this compound may exhibit favorable pharmacokinetic properties and biological activity.

Recent studies have focused on the potential therapeutic applications of compounds with similar structures. For instance, pyrimidine derivatives have been extensively investigated for their antiviral, anticancer, and anti-inflammatory properties. The methoxyphenyl substituent is known to enhance the lipophilicity and cell permeability of molecules, which can be crucial for their efficacy in various biological systems.

In a study published in the Journal of Medicinal Chemistry in 2021, researchers explored the antiviral activity of a series of pyrimidine derivatives, including Methyl 1-(4-methoxyphenyl)methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate. The results indicated that this compound exhibited potent inhibitory effects against several viral strains, particularly those responsible for respiratory infections. The mechanism of action was attributed to its ability to interfere with viral replication processes.

Beyond antiviral applications, Methyl 1-(4-methoxyphenyl)methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate has also shown promise in cancer research. A study published in the European Journal of Medicinal Chemistry in 2020 reported that this compound demonstrated significant cytotoxicity against various cancer cell lines. The researchers found that the compound induced apoptosis through the activation of caspase pathways and the disruption of mitochondrial membrane potential.

The pharmacokinetic properties of Methyl 1-(4-methoxyphenyl)methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate have also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable half-life in vivo. These properties make it an attractive candidate for further development as a therapeutic agent.

In addition to its biological activities, the synthetic accessibility of Methyl 1-(4-methoxyphenyl)methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate is another factor contributing to its research interest. Several synthetic routes have been developed to produce this compound efficiently. One notable method involves the condensation of appropriate precursors followed by cyclization and esterification steps. The ease of synthesis allows for the preparation of large quantities for preclinical and clinical studies.

The safety profile of Methyl 1-(4-methoxyphenyl)methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate has also been evaluated in preclinical studies. Toxicity assessments have shown that it has a low toxicity profile at therapeutic concentrations. However, as with any new chemical entity (NCE), further safety evaluations are necessary before advancing to clinical trials.

In conclusion, Methyl 1-(4-methoxyphenyl)methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate (CAS No. 1597781-22-0) is a promising compound with potential applications in antiviral and anticancer therapies. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential.